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Compound of Interest

Compound Name:
Ethyl 4-hydroxy-3-

methylbenzofuran-2-carboxylate

CAS No.: 3781-69-9

Cat. No.: B177492

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of benzofurans utilizing copper catalysis. Benzofurans are a pivotal class of heterocyclic

compounds frequently found in natural products and pharmaceuticals, exhibiting a wide range

of biological activities. Copper-catalyzed methods offer an efficient and versatile approach to

constructing this important scaffold.

Introduction
The benzofuran moiety is a core structural feature in numerous biologically active molecules

and functional materials. Consequently, the development of efficient synthetic routes to

substituted benzofurans is of significant interest in medicinal and materials chemistry. Copper-

catalyzed reactions have emerged as a powerful tool for the construction of the benzofuran ring

system, often proceeding with high efficiency and functional group tolerance. This document

outlines three distinct and robust copper-catalyzed methodologies for benzofuran synthesis,
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complete with detailed experimental protocols, quantitative data summaries, and mechanistic

diagrams.

Method 1: Aerobic Oxidative Cyclization of Phenols
and Alkynes
This method provides a regioselective, one-pot synthesis of polysubstituted benzofurans from

readily available phenols and alkynes, using a copper catalyst and molecular oxygen as the

oxidant.[1] The reaction proceeds via a sequential nucleophilic addition of the phenol to the

alkyne, followed by an oxidative cyclization.[1]

Data Presentation

Entry Phenol Alkyne
Cataly
st
(mol%)

Base
Solven
t

Temp
(°C)

Time
(h)

Yield
(%)

1 Phenol

Phenyla

cetylen

e

CuI (5) Cs₂CO₃ DMF 100 12 85

2

4-

Methox

yphenol

Phenyla

cetylen

e

CuI (5) Cs₂CO₃ DMF 100 12 92

3

4-

Chlorop

henol

Phenyla

cetylen

e

CuI (5) Cs₂CO₃ DMF 100 12 78

4 Phenol
1-

Hexyne
CuI (5) Cs₂CO₃ DMF 100 12 75

5
Naphth

ol

Phenyla

cetylen

e

CuI (5) Cs₂CO₃ DMF 100 12 88
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To a dried Schlenk tube, add the phenol (1.0 mmol), alkyne (1.2 mmol), CuI (0.05 mmol, 5

mol%), and Cs₂CO₃ (2.0 mmol).

Evacuate and backfill the tube with oxygen (balloon).

Add anhydrous DMF (5 mL) via syringe.

Stir the reaction mixture at 100 °C for 12 hours.

After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

Quench the reaction with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel (petroleum ether/ethyl

acetate) to afford the desired benzofuran.

Mechanistic Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenol

Phenoxy-Copper Intermediate

Deprotonation

Alkyne

Vinyl-Copper Intermediate

Cu(I) Catalyst

Cu(I)/Cu(II) Catalytic Cycle

Base (Cs₂CO₃)

O₂ (air)

Nucleophilic Addition

Cyclized Intermediate

Intramolecular Oxidative Cyclization

Benzofuran Product

Reductive Elimination

Regeneration

Click to download full resolution via product page

Caption: Proposed mechanism for the aerobic oxidative cyclization.
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Method 2: One-Pot Tandem Synthesis from o-
Iodophenols, Acyl Chlorides, and Phosphorus
Ylides
This efficient one-pot procedure utilizes a copper catalyst for the synthesis of functionalized

benzofurans from three readily available components: o-iodophenols, acyl chlorides, and

phosphorus ylides.[2] The reaction proceeds through the in situ formation of an allene, followed

by an oxa-Michael addition and a copper-catalyzed C-arylation.[2]
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Iodop
henol

Acyl
Chlori
de

Phos
phoru
s
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Catal
yst
(mol
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nt
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(%)

1

2-

Iodoph

enol

Acetyl

chlorid

e

(Triphe

nylpho

sphora

nylide

ne)ace

tone

CuBr

(10)

1,10-

Phena

nthroli

ne

(20)

Cs₂CO

₃
DMSO 90 85

2

4-

Methyl

-2-

iodoph

enol

Acetyl

chlorid

e

(Triphe

nylpho

sphora

nylide

ne)ace

tone

CuBr

(10)

1,10-

Phena

nthroli

ne

(20)

Cs₂CO

₃
DMSO 90 82

3

2-

Iodoph

enol

Benzo

yl

chlorid

e

(Triphe

nylpho

sphora

nylide

ne)ace

tone

CuBr

(10)

1,10-

Phena

nthroli

ne

(20)

Cs₂CO

₃
DMSO 90 75

4

2-

Iodoph

enol

Acetyl

chlorid

e

Methyl

(triphe

nylpho

sphora

nylide

ne)ace

tate

CuBr

(10)

1,10-

Phena

nthroli

ne

(20)

Cs₂CO

₃
DMSO 90 78
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In a sealed tube, combine the o-iodophenol (1.0 mmol), acyl chloride (1.2 mmol),

phosphorus ylide (1.2 mmol), CuBr (0.1 mmol, 10 mol%), 1,10-phenanthroline (0.2 mmol, 20

mol%), and Cs₂CO₃ (2.0 mmol).

Add anhydrous DMSO (5 mL) to the tube.

Heat the reaction mixture at 90 °C for 12-24 hours.

Upon completion (monitored by TLC), cool the reaction to room temperature.

Add water (20 mL) and extract with diethyl ether (3 x 20 mL).

Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

Purify the residue by flash column chromatography on silica gel to yield the desired

benzofuran.

Experimental Workflow

Reactants:
o-Iodophenol
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Phosphorus Ylide
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Caption: Workflow for the one-pot tandem benzofuran synthesis.

Method 3: Coupling of N-Tosylhydrazones and
Terminal Alkynes
This ligand-free, copper-catalyzed method provides a route to 2-substituted benzofurans from

N-tosylhydrazones derived from o-hydroxybenzaldehydes and terminal alkynes.[3][4] The
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reaction is believed to proceed through the formation of a copper carbene intermediate.[4]

Data Presentation

Entry

N-
Tosylh
ydrazo
ne

Termin
al
Alkyne

Cataly
st
(mol%)

Base
Solven
t

Temp
(°C)

Time
(h)

Yield
(%)

1

Salicyla

ldehyde

N-

tosylhy

drazone

Phenyla

cetylen

e

CuBr

(10)
Cs₂CO₃ MeCN 100 4 82

2

5-

Methox

ysalicyl

aldehyd

e N-

tosylhy

drazone

Phenyla

cetylen

e

CuBr

(10)
Cs₂CO₃ MeCN 100 4 79

3

Salicyla

ldehyde

N-

tosylhy

drazone

1-

Hexyne

CuBr

(10)
Cs₂CO₃ MeCN 100 4 75

4

5-

Bromos

alicylald

ehyde

N-

tosylhy

drazone

Phenyla

cetylen

e

CuBr

(10)
Cs₂CO₃ MeCN 100 4 68
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To an oven-dried reaction tube, add the N-tosylhydrazone (0.4 mmol), terminal alkyne (0.5

mmol), CuBr (0.04 mmol, 10 mol%), and Cs₂CO₃ (1.2 mmol).

Add anhydrous acetonitrile (5 mL) under an inert atmosphere (e.g., nitrogen or argon).

Seal the tube and heat the reaction mixture to 100 °C for 4 hours.

After cooling to room temperature, filter the reaction mixture through a short pad of Celite,

washing with ethyl acetate.

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash chromatography on silica gel to obtain the pure benzofuran.
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Caption: Proposed mechanism involving a copper carbene intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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